Cas no 14227-87-3 (2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride)

2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl chloride is a key glycosyl donor widely used in carbohydrate chemistry for the synthesis of oligosaccharides and glycoconjugates. The acetyl protecting groups enhance stability and facilitate selective glycosylation reactions. Its α-configuration and reactive chloride leaving group make it particularly effective for stereocontrolled glycosidic bond formation under mild conditions. This compound is commonly employed in Koenigs-Knorr and related glycosylation methodologies. It serves as a versatile intermediate in the preparation of complex glycostructures for biochemical and pharmaceutical research. High purity and consistent reactivity ensure reliable performance in synthetic applications. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride structure
14227-87-3 structure
Product Name:2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
CAS No:14227-87-3
MF:C14H19ClO9
MW:366.748264551163
CID:120250
PubChem ID:9976196
Update Time:2025-06-12

2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl Chloride
    • 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL CHLORIDE
    • 2,3,4,6-Tetra-O-acet
    • 2,3,4,6-TETRA-O-ACETYL-Α-D-GALACTOPYRANOSYL CHLORIDE,WHITE SOLID
    • a-D-Galactopyranosyl chloride,2,3,4,6-tetraacetate
    • [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-(2-methylsulfonylsulfanylethylcarbamoylamino)oxan-2-yl]methyl acetate
    • Acetchlor-alpha-D-galactose
    • ACETOCHLORO-ALPHA-D-GALACTOSE
    • alpha-D-Galactopyranosyl chloride tetraacetate
    • α-D-Galactopyranosyl Chloride, 2,3,4,6-Tetraacetate
    • 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl chloride
    • 1-CHLORO-2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSE
    • 14227-87-3
    • [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-chlorooxan-2-yl]methyl acetate
    • (2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-chlorotetrahydro-2H-pyran-3,4,5-triyl triacetate
    • SCHEMBL7153026
    • J-007631
    • I+/--D-Galactopyranosyl chloride, tetraacetate
    • MFCD00190700
    • 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
    • Inchi: 1S/C14H19ClO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11+,12+,13-,14+/m1/s1
    • InChI Key: BYWPSIUIJNAJDV-HTOAHKCRSA-N
    • SMILES: Cl[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 366.07200
  • Monoisotopic Mass: 366.0717599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 114.43000
  • LogP: 0.30830

2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T279565-2.5g
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
14227-87-3
2.5g
$ 201.00 2023-09-06
TRC
T279565-25g
2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
14227-87-3
25g
$ 1608.00 2023-09-06
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